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Compound of Interest

Compound Name: 4-Bromo-2-chloro-6-methylaniline

Cat. No.: B1272470 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2-chloro-6-methylaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-2-chloro-6-methylaniline (CAS RN: 30273-42-8).

Adherence to these guidelines is critical for ensuring personnel safety and regulatory

compliance in a laboratory setting.

Immediate Safety Information
4-Bromo-2-chloro-6-methylaniline is a halogenated aromatic amine that requires careful

handling due to its potential health hazards. The primary routes of exposure are inhalation, skin

contact, and ingestion.

Hazard Identification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.

Eye Damage/Irritation: Causes serious eye irritation.
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Sensitization: May cause an allergic skin reaction or asthma-like symptoms if inhaled.

Specific Target Organ Toxicity: May cause respiratory irritation.

Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the required PPE for handling this compound.
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Protection Type Required PPE
Specifications and

Recommendations

Hand Protection Chemical-Resistant Gloves

For incidental contact or splash

protection, nitrile gloves may

be used but should be

changed immediately upon

contamination. For extended

contact, Butyl rubber or

Viton™ gloves are

recommended based on data

for the parent compound,

aniline.[2] Always inspect

gloves for degradation before

use. Double gloving is

recommended.

Eye/Face Protection Safety Goggles & Face Shield

Use chemical splash goggles

that provide a complete seal

around the eyes. A face shield

should be worn in conjunction

with goggles, especially when

there is a risk of splashing or

when handling larger

quantities.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned. For procedures with

a higher risk of splashing, a

chemical-resistant apron over

the lab coat is required.

Respiratory Protection Chemical Fume Hood /

Respirator

All handling of 4-Bromo-2-

chloro-6-methylaniline must be

conducted in a certified

chemical fume hood to avoid

inhalation of dust or vapors. If

a fume hood is not available or
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during a large spill, a NIOSH-

approved respirator with

organic vapor cartridges is

necessary.

Foot Protection Closed-Toe Shoes

Chemical-resistant, closed-toe

shoes must be worn at all

times in the laboratory.

Glove Selection and Breakthrough Times for Aniline (as a reference for 4-Bromo-2-chloro-6-
methylaniline):

Glove Material
Breakthrough Time

(minutes)
Degradation Rating Recommendation

Butyl Rubber >480 Excellent
Recommended for

prolonged contact

Viton™ >480 Excellent
Recommended for

prolonged contact

Neoprene 145 Fair
Suitable for shorter-

term use

Nitrile 25 Very Good

Not recommended for

prolonged contact; for

splash protection

only[1][2]

Data from Ansell Chemical Resistance Guide for Aniline.[1][3] Breakthrough time is the time it

takes for the chemical to be detected on the inside of the glove. Degradation refers to the

physical change in the glove material upon chemical contact.

Operational and Disposal Plans
A systematic workflow is essential for the safe handling and disposal of 4-Bromo-2-chloro-6-
methylaniline.
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Experimental Protocol: Safe Handling Workflow
Preparation:

Risk Assessment: Conduct a thorough risk assessment for the specific experiment.

Review SDS: Fully read and understand the Safety Data Sheet (SDS) before starting

work.

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly.

Emergency Equipment: Locate and verify the functionality of the nearest safety shower,

eyewash station, and fire extinguisher.

Spill Kit: Ensure a chemical spill kit appropriate for aromatic amines is readily available.

Handling:

Don PPE: Put on all required PPE before entering the designated handling area.

Dispensing: Handle the solid compound exclusively within a chemical fume hood. Use

appropriate tools to minimize dust generation.

Storage: Store 4-Bromo-2-chloro-6-methylaniline in a tightly sealed, properly labeled

container in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.

Post-Handling & Decontamination:

Equipment Decontamination: Thoroughly decontaminate all surfaces and non-disposable

equipment that have come into contact with the compound. A recommended procedure is

to rinse with an appropriate solvent (e.g., ethanol or acetone), followed by washing with

soap and water.[4][5][6] Collect all rinsate as hazardous waste.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with the

contaminated exterior.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection:

Waste Container: Collect all waste containing 4-Bromo-2-chloro-6-methylaniline in a

designated, labeled, and sealed hazardous waste container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full

chemical name: "4-Bromo-2-chloro-6-methylaniline".

Waste Code: Based on its characteristics as a halogenated aniline, this waste would likely

fall under EPA hazardous waste codes for "F" listed wastes from non-specific sources (such

as F001 or F002 if mixed with spent solvents) or "K" listed wastes from specific sources if it's

a residue from aniline production (e.g., K083, K103).[2][7] As a discarded commercial

chemical product, it could be classified under the "U" list (e.g., U012 for Aniline).[8] Consult

with your institution's Environmental Health and Safety (EHS) office for the specific waste

codes used at your facility.

Disposal Procedure:

Collection: Collect all solid waste and liquid waste (including contaminated solvents and

rinsates) in the designated hazardous waste container.

Storage: Keep the waste container tightly closed when not in use and store it in a designated

satellite accumulation area that is cool, dry, and well-ventilated.

Pickup: Arrange for the disposal of the hazardous waste through your institution's EHS office

or a licensed hazardous waste disposal contractor.

Quantitative Data
The following table summarizes key quantitative data for 4-Bromo-2-chloro-6-methylaniline
and a related compound for reference.
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Property
4-Bromo-2-chloro-6-

methylaniline

4-Bromo-2-methylaniline (for

reference)

CAS Number 30273-42-8[9][10][11] 583-75-5[12]

Molecular Formula C₇H₇BrClN[11] C₇H₈BrN[12]

Molecular Weight 220.49 g/mol [11] 186.05 g/mol [12]

Melting Point 37-42 °C[9] 57-59 °C[12]

Boiling Point Not readily available 240 °C[12]

Appearance
White to cream or purple

crystalline powder or solid[9]
Not specified

Visualized Workflows
The following diagrams illustrate the key workflows for handling and disposing of 4-Bromo-2-
chloro-6-methylaniline.
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Caption: Workflow for the safe handling of 4-Bromo-2-chloro-6-methylaniline.
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Caption: Procedural flow for the disposal of 4-Bromo-2-chloro-6-methylaniline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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